Cas no 253176-93-1 (tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate
• CAS No: 253176-93-1
• MF: C₉H₁₆BrNO₂
• MW: 250.132842063904
• MDL: MFCD16556174
• CID: 841950
• PubChem ID: 53350331
• Update Time: 2025-08-03

tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(Bromomethyl)Azet...
• 1-Boc-3-(bromomethyl)azetidine
• 1-Boc-3-bromomethylazetidine
• N-(TERT-BUTOXYCARBONYL)-3-BROMOMETHYLAZETIDINE
• tert-butyl 3-(bromomethyl)azetidine-1-carboxylate
• 3-BROMOMETHYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• C9H16BrNO2
• PB13678
• MFCD16556174
• tert-butyl3-(bromomethyl)azetidine-1-carboxylate
• CS-0041440
• EN300-154338
• SY018855
• PUKCUGDJEPVLPR-UHFFFAOYSA-N
• SCHEMBL1193811
• J-523181
• DTXSID20693599
• 253176-93-1
• N-(tert-Butoxycarbonyl)-3-bromomethylazetidine; tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate
• DS-17290
• DB-371189
• tert-Butyl 3-(bromomethyl)-1-azetidinecarboxylate
• AKOS015841232
• tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate

• MDL： MFCD16556174
• Inchi： 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-5-7(4-10)6-11/h7H,4-6H2,1-3H3
• InChI Key： PUKCUGDJEPVLPR-UHFFFAOYSA-N
• SMILES： BrCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 249.03600
• Monoisotopic Mass: 249.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 281.2±13.0 ºC (760 Torr),
• Flash Point: 123.8±19.8 ºC,
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water at 25°C, 0.83 g/L.
• PSA: 29.54000
• LogP: 2.18610

tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C(BD222306)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic Halides